Cas no 104007-88-7 (Phenol, 2,6-dimethyl-4-[3-methyl-5-(1-methylethoxy)-1H-indol-2-yl]-)

Phenol, 2,6-dimethyl-4-[3-methyl-5-(1-methylethoxy)-1H-indol-2-yl]- structure
104007-88-7 structure
Product Name:Phenol, 2,6-dimethyl-4-[3-methyl-5-(1-methylethoxy)-1H-indol-2-yl]-
CAS No:104007-88-7
MF:C20H23NO2
MW:309.402125597
CID:1140239
Update Time:2024-07-27

Phenol, 2,6-dimethyl-4-[3-methyl-5-(1-methylethoxy)-1H-indol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dimethyl-4-[3-methyl-5-(1-methylethoxy)-1H-indol-2-yl]-
    • Inchi: 1S/C20H23NO2/c1-11(2)23-16-6-7-18-17(10-16)14(5)19(21-18)15-8-12(3)20(22)13(4)9-15/h6-11,21-22H,1-5H3
    • InChI Key: XFCXYWJOTNWKTD-UHFFFAOYSA-N
    • SMILES: C1(O)=C(C)C=C(C2=C(C)C3=C(N2)C=CC(OC(C)C)=C3)C=C1C

Computed Properties

  • Exact Mass: 309.17299

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 466.4±40.0 °C(Predicted)
  • PSA: 45.25
  • pka: 10.85±0.25(Predicted)
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